![molecular formula C8H8N2O2 B1380359 methyl 5-cyano-1-methyl-1H-pyrrole-2-carboxylate CAS No. 1041644-52-3](/img/structure/B1380359.png)
methyl 5-cyano-1-methyl-1H-pyrrole-2-carboxylate
Overview
Description
“Methyl 5-cyano-1-methyl-1H-pyrrole-2-carboxylate” is a chemical compound with the molecular formula C8H8N2O2 . It has a molecular weight of 164.16 . The compound is typically stored at room temperature and is available in a solid, powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H8N2O2/c1-10-6(5-9)3-4-7(10)8(11)12-2/h3-4H,1-2H3
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 164.16 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources .
Scientific Research Applications
Synthesis of Pyrrole Derivatives
- A novel synthesis method has been developed for α-aminopyrrole derivatives starting from 4-methyleneisoxazol-3-ones, showcasing the versatility of pyrrole compounds in synthesizing complex heterocyclic structures. This method involves a series of reactions including cyanide Michael addition, methylation, and reductive transformation, leading to the production of pyrrolo[1,2-a]pyrimidine-7-carboxylates and 2-diazo-2H-pyrrole-4-carboxylates, which exhibit significant reactivity and potential for further chemical transformations (Galenko et al., 2019).
Heterocyclic Chemistry
- Research on ethyl 4-cyano-5-hydroxy-2-methyl-1H-pyrrole-3-carboxylate demonstrates the compound's role in accessing a variety of pyrrole systems. This study highlights the reactivity of pyrrole derivatives with cyanoacetamide and the use of triethylamine, enabling the creation of a library of pyrrole derivatives from commercially available starting materials, emphasizing the importance of pyrrole compounds in synthesizing biologically relevant structures (Dawadi & Lugtenburg, 2011).
Antimicrobial Activity
- The synthesis of novel (E)-methyl 2,4-dimethyl-5-(3-oxo-3-phenylprop-1-en-1-yl)-1H-pyrrole-3-carboxylate derivatives for evaluating in vitro antimicrobial activities showcases the potential of pyrrole derivatives as antimicrobial agents. This study indicates that the heterocyclic pyrrole ring plays a crucial role in the antibacterial and antifungal properties of these compounds, further underlining the significance of pyrrole derivatives in medicinal chemistry (Hublikar et al., 2019).
Aromaticity and Structural Analysis
- An X-ray diffraction study on methyl endo-8-cyano-exo-8-methyl-3-oxo-2-oxabicyclo[2.2.2]oct-5-ene-6-carboxylate, a product of a photochemical cycloaddition reaction, provides insights into the structural and aromatic characteristics of pyrrole derivatives. Such studies are crucial for understanding the chemical behavior and stability of these compounds, which is important for their application in material science and pharmaceuticals (Shimo et al., 2003).
Safety and Hazards
“Methyl 5-cyano-1-methyl-1H-pyrrole-2-carboxylate” is associated with several hazard statements including H302, H312, H315, H319, H332, and H335 . These indicate that the compound may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation and may cause respiratory irritation . Appropriate safety measures should be taken when handling this compound, including wearing personal protective equipment and avoiding dust formation .
Mechanism of Action
Target of Action
It is known that pyrrole derivatives can interact with various biological targets, including enzymes and receptors
Mode of Action
Pyrrole derivatives are known to interact with their targets in various ways, potentially leading to changes in cellular processes
Biochemical Pathways
Pyrrole derivatives can influence a variety of biochemical pathways depending on their specific targets
Result of Action
The effects would likely depend on the specific targets and pathways influenced by the compound
Action Environment
Factors such as temperature, pH, and the presence of other compounds could potentially influence the action of the compound .
Properties
IUPAC Name |
methyl 5-cyano-1-methylpyrrole-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O2/c1-10-6(5-9)3-4-7(10)8(11)12-2/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEYFBMRJAVHTAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=C1C(=O)OC)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001236751 | |
Record name | Methyl 5-cyano-1-methyl-1H-pyrrole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001236751 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1041644-52-3 | |
Record name | Methyl 5-cyano-1-methyl-1H-pyrrole-2-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1041644-52-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 5-cyano-1-methyl-1H-pyrrole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001236751 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.